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Compound of Interest

Compound Name: Anticancer agent 198

Cat. No.: B12386233 Get Quote

One of the most specifically identified molecules is Anticanceragent 198, also referred to as

compound 18b. This small molecule has been identified as a potential inhibitor of Werner

syndrome ATP-dependent helicase (WRN protein), a key enzyme in DNA repair and

maintenance.

Chemical Properties
Property Value

Molecular Formula C₂₅H₂₃F₂N₃O₃[1]

IUPAC Name Not available in the provided search results.

Canonical SMILES Not available in the provided search results.

Biological Activity and Properties
Anticanceragent 198 has demonstrated significant cytotoxic effects against specific cancer cell

lines, particularly those with an over-expression of the WRN protein.[1][2] This suggests a

potential therapeutic strategy for tumors reliant on this particular DNA repair pathway.
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Cell Line IC₅₀ Value (at 5 µM)

PC3 >10 µM[1]

K562 0.05 µM[1]

293T 1.1 µM[1]

PC3-WRN (OE) IC₂₀ of 0.12 µM[1]

Mechanism of Action: The primary proposed mechanism of action for Anticanceragent 198 is

the inhibition of the WRN protein.[1][2] The WRN protein is a DNA helicase and exonuclease

involved in maintaining genomic stability. Its inhibition can lead to the accumulation of DNA

damage in cancer cells, ultimately triggering apoptosis.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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